Cas no 2916-68-9 (2-(Trimethylsilyl)ethanol)

2-(Trimethylsilyl)ethanol is a versatile organosilicon compound with the molecular formula C₅H₁₄OSi. It features both a hydroxyl group and a trimethylsilyl moiety, enabling dual reactivity in organic synthesis and surface modification applications. The compound is particularly valued for its role as a protecting group for alcohols and carboxylic acids, offering stability under acidic and basic conditions while allowing selective deprotection. Its low volatility and compatibility with a range of solvents enhance its utility in fine chemical synthesis. Additionally, it serves as a precursor for silane coupling agents, improving adhesion in polymer and coating systems. The compound’s stability and functional group versatility make it a useful reagent in research and industrial processes.
2-(Trimethylsilyl)ethanol structure
2-(Trimethylsilyl)ethanol structure
Product Name:2-(Trimethylsilyl)ethanol
CAS No:2916-68-9
MF:C5H14OSi
MW:118.249562740326
MDL:MFCD00002825
CID:43575
PubChem ID:87577204
Update Time:2025-06-07

2-(Trimethylsilyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Trimethylsilyl)ethanol
    • -2-(trimethylsilyl)ethanol
    • (2-Hydroxyethyl)trimethylsilane
    • 2-(Trimethylsilyl)ethyl alcohol
    • 2-Trimethylsilyl ethanol
    • 2-(Trimethylsiyl)ethanol
    • 2-HYDROXYETHYLTRIMETHYLSILANE
    • trimethylsilyl ethanol
    • 2-TMS-ethanol
    • 2-Trimethylsilanyl-ethanol
    • trimethsilylethanol
    • Silane, (2-hydroxyethyl)trimethyl-
    • TMSCH2CH2OH
    • 143591-29-1
    • PB47630
    • CHEMBL25482
    • 2-trimethylsilylethanol
    • C5H14OSi
    • STR05012
    • 2-(trimethylsilyl)-ethanol
    • J-506688
    • 2-(TRIMETHYLSILANYL)ETHANOL
    • T1441
    • s19375
    • MFCD00002825
    • Trimethyl-2-hydroxyethylsilane
    • (3,5-Dimethylisoxazol-4-yl)methanol;3,5-Dimethylisoxazole-4-methanol;3,5-Dimethyl-4-hydroxymethylisoxazole
    • 3,5-Dimethyl-4-isoxazolemethanol
    • EN300-67241
    • 2-(trimethylsilyl)ethan-1-ol
    • GF24TDM0VO
    • DTXSID80183421
    • AMY28668
    • A808090
    • BDBM50026469
    • 4-04-00-03951 (Beilstein Handbook Reference)
    • CEQ
    • NSC96784
    • FT-0613461
    • 2-(Trimethylsilanyl)ethanol; 2-(Trimethylsilyl)ethanol; 2-(Trimethylsilyl)ethyl alcohol
    • 2- trimethylsilylethanol
    • InChI=1/C5H14OSi/c1-7(2,3)5-4-6/h6H,4-5H2,1-3H
    • NSC-96784
    • 2-(trimethylsily)ethanol
    • AKOS015840137
    • 2-trimethylsilyl-ethanol
    • UNII-GF24TDM0VO
    • SCHEMBL151
    • 2-(Trimethylsilyl) ethanol
    • .BETA.-(TRIMETHYLSILYL)ETHANOL
    • 2-(Trimethylsilyl)ethanol, 99%
    • CS-0015144
    • 2-trimethylsilanylethanol
    • 2916-68-9
    • BRN 1732034
    • ETHANOL, 2-(TRIMETHYLSILYL)-
    • WLN: Q2-SI-1&1&1
    • NSC 96784
    • EINECS 220-844-5
    • A25418
    • NS00049633
    • J-802043
    • DTXCID90105912
    • 2-TMSE
    • DB-009475
    • BETA-(TRIMETHYLSILYL)ETHANOL
    • (2-Hydroxyethyl)trimethylsilane; 2-(Trimethylsilanyl)ethanol; 2-(Trimethylsilyl)ethyl Alcohol; NSC 96784; beta-(Trimethylsilyl)ethanol
    • FT33997
    • 220-844-5
    • MDL: MFCD00002825
    • Inchi: 1S/C5H14OSi/c1-7(2,3)5-4-6/h6H,4-5H2,1-3H3
    • InChI Key: ZNGINKJHQQQORD-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)CCO
    • BRN: 1732034

Computed Properties

  • Exact Mass: 118.08100
  • Monoisotopic Mass: 118.081392
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 46.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.825 g/mL at 25 °C(lit.)
  • Melting Point: 0
  • Boiling Point: 75°C/41mmHg(lit.)
  • Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
  • Refractive Index: n20/D 1.423(lit.)
  • Water Partition Coefficient: dissolution
  • PSA: 20.23000
  • LogP: 1.31690
  • Solubility: Not available

2-(Trimethylsilyl)ethanol Security Information

2-(Trimethylsilyl)ethanol Customs Data

  • HS CODE:29310095
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-(Trimethylsilyl)ethanol Pricemore >>

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2-(Trimethylsilyl)ethanol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2916-68-9)2-Trimethylsilyl ethanol
Order Number:LE5007;LE1754111
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com

2-(Trimethylsilyl)ethanol Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2916-68-9)2-Trimethylsilyl ethanol
LE5007;LE1754111
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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